Cas no 2229634-88-0 (1-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)cyclopentane-1-carboxylic acid
• CAS No: 2229634-88-0
• MF: C₁₈H₃₁NO₄
• MW: 325.443045854568
• CID: 6367808
• PubChem ID: 165683097
• Update Time: 2025-10-30

1-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)cyclopentane-1-carboxylic acid
• EN300-1894255
• 1-(2-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}ethyl)cyclopentane-1-carboxylic acid
• 2229634-88-0

• Inchi： 1S/C18H31NO4/c1-17(2,3)23-16(22)19-12-6-7-14(13-19)8-11-18(15(20)21)9-4-5-10-18/h14H,4-13H2,1-3H3,(H,20,21)
• InChI Key： AVMLHTZYXOHXMO-UHFFFAOYSA-N
• SMILES： OC(C1(CCCC1)CCC1CN(C(=O)OC(C)(C)C)CCC1)=O

Computed Properties

• Exact Mass: 325.22530847g/mol
• Monoisotopic Mass: 325.22530847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)cyclopentane-1-carboxylic acid

Introduction to 1-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)cyclopentane-1-carboxylic acid (CAS No. 2229634-88-0)

The compound 1-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)cyclopentane-1-carboxylic acid, identified by its CAS number 2229634-88-0, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a complex structure with a cyclopentane core and an ethyl chain terminated by a carboxylic acid group, has garnered attention due to its potential applications in drug discovery and development. The presence of a tert-butoxycarbonyl (Boc) group and a piperidine moiety suggests functionalities that are often exploited in medicinal chemistry for enhancing metabolic stability and bioavailability.

In recent years, the pharmaceutical industry has seen a surge in the exploration of heterocyclic compounds, particularly those incorporating piperidine rings. Piperidine derivatives are known for their broad spectrum of biological activities, including antiviral, anticancer, and anti-inflammatory properties. The specific modification of 1-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)cyclopentane-1-carboxylic acid with a Boc group not only provides protection for the amine functionality during synthetic processes but also influences the overall pharmacokinetic profile of the compound. This dual functionality makes it an attractive candidate for further investigation in the development of novel therapeutic agents.

The cyclopentane ring in this compound contributes to its structural rigidity, which can be advantageous in terms of binding affinity to biological targets. Cycloalkyl groups are frequently incorporated into drug molecules to improve solubility and reduce systemic toxicity. Moreover, the ethyl chain serves as a linker that can be further modified to introduce additional pharmacophores or optimize pharmacokinetic properties. Such structural features are critical in designing molecules that exhibit high selectivity and efficacy.

Recent studies have highlighted the importance of optimizing drug-like properties, such as lipophilicity and solubility, to enhance oral bioavailability. The combination of a cyclopentane ring and an ethyl chain in 1-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)cyclopentane-1-carboxylic acid may contribute to an optimal balance between these properties, making it a promising candidate for further development. Additionally, the Boc group provides a handle for synthetic chemists to introduce other functional groups or to deprotect the amine under specific conditions, allowing for modular drug design.

The potential applications of this compound extend beyond traditional small-molecule drug development. Its structural motifs are also relevant in the field of biopharmaceuticals, where similar scaffolds are used in peptidomimetics and protein-protein interaction inhibitors. The piperidine ring, in particular, is a common feature in biologics due to its ability to mimic natural amino acid sequences while maintaining stability and bioactivity. By leveraging this structural framework, researchers may develop novel therapeutics that target previously inaccessible biological pathways.

In conclusion, 1-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)cyclopentane-1-carboxylic acid (CAS No. 2229634-88-0) represents a versatile and innovative compound with significant potential in pharmaceutical research. Its unique structural features, including the cyclopentane core, ethyl chain, Boc group, and piperidine moiety, make it an attractive scaffold for developing new drugs with improved pharmacokinetic profiles. As research continues to uncover new biological targets and therapeutic strategies, compounds like this one will play a crucial role in advancing medical science and improving patient outcomes.